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Compound of Interest

Compound Name: 2-Iodoisophthalic acid

CAS No.: 2902-65-0

Cat. No.: B1581505

Get Quote

Introduction
2-Iodoisophthalic acid, identified by the CAS number 2902-65-0, is an aromatic carboxylic

acid that has garnered significant interest within the scientific community.[1][2][3][4] Its unique

molecular architecture, featuring a bulky iodine substituent positioned between two carboxyl

groups on a benzene ring, imparts distinct chemical properties that make it a valuable building

block in various fields, most notably in the design and synthesis of advanced materials and

complex organic molecules. This guide provides an in-depth analysis of 2-iodoisophthalic
acid, covering its chemical and physical properties, synthesis, reactivity, and key applications,

with a particular focus on its role in the development of metal-organic frameworks (MOFs).

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-iodoisophthalic acid is

fundamental to its application in research and development. These properties dictate its

behavior in different solvent systems, its thermal stability, and its suitability for various reaction

conditions.
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Property Value Source(s)

CAS Number 2902-65-0 [1]

Molecular Formula C₈H₅IO₄ [1]

Molecular Weight 292.03 g/mol [1]

IUPAC Name
2-iodobenzene-1,3-

dicarboxylic acid
[1][3]

Appearance
White to light yellow powder or

crystals

Melting Point Approximately 245 °C [4]

Purity Typically >98.0%

Topological Polar Surface Area 74.6 Å² [1]

Note: For the most accurate and up-to-date information, it is always recommended to consult

the Certificate of Analysis provided by the supplier.

Synthesis and Purification
While specific, detailed, and publicly available experimental protocols for the synthesis of 2-
iodoisophthalic acid are not abundant in readily accessible literature, the general synthetic

strategies for iodinated aromatic compounds can be inferred. A common approach involves the

diazotization of an amino-substituted precursor followed by a Sandmeyer-type reaction with an

iodide salt.

A plausible synthetic route, based on established organic chemistry principles, is outlined

below. It is important to note that this is a generalized procedure and would require optimization

for safety and yield.

Conceptual Synthetic Workflow

2-Aminoisophthalic Acid In situ Diazonium Salt

  1. NaNO₂, aq. HCl
  2. 0-5 °C 2-Iodoisophthalic Acid  KI solution
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Caption: Conceptual workflow for the synthesis of 2-Iodoisophthalic Acid.

Experimental Protocol (Hypothetical)

Diazotization: 2-Aminoisophthalic acid would be suspended in an aqueous solution of a

strong mineral acid, such as hydrochloric acid, and cooled to 0-5 °C in an ice bath. A solution

of sodium nitrite in water would then be added dropwise while maintaining the low

temperature to form the corresponding diazonium salt in situ.

Iodination: A solution of potassium iodide in water would then be added to the diazonium salt

solution. The mixture would be allowed to warm to room temperature and then gently heated

to facilitate the displacement of the diazonium group with iodine.

Work-up and Purification: Upon completion of the reaction, the crude 2-iodoisophthalic
acid would precipitate out of the solution. The solid would be collected by filtration, washed

with cold water, and then likely purified by recrystallization from a suitable solvent, such as

ethanol or a water/ethanol mixture.

For the purification of isophthalic acid derivatives, a common industrial method involves

treatment with an aqueous solution of an alkali-metal salt, such as sodium sulfite, at elevated

temperatures to solubilize impurities, followed by filtration and washing.[5] The main impurities

in commercially produced isophthalic acid are often dicarboxylic fluorenones and tricarboxylic

biphenyls, which contribute to a yellow coloration.[6]

Spectral Characterization
Detailed spectral data is paramount for the unambiguous identification and characterization of

2-iodoisophthalic acid. While actual spectra are not readily available in public domains, the

expected spectral features can be predicted based on its structure.

¹H NMR: The proton NMR spectrum is expected to be complex due to the dissymmetry of

the molecule. The three aromatic protons would likely appear as a complex multiplet pattern

in the aromatic region of the spectrum. The two carboxylic acid protons would be observed

as a broad singlet at a downfield chemical shift, which can vary depending on the solvent

and concentration.
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¹³C NMR: The carbon NMR spectrum should display eight distinct signals corresponding to

the eight carbon atoms in the molecule. The two carboxylic acid carbons would resonate at

the most downfield chemical shifts. The carbon atom attached to the iodine would also

exhibit a characteristic chemical shift.

Infrared (IR) Spectroscopy: The IR spectrum would be dominated by a broad absorption

band in the region of 2500-3300 cm⁻¹ corresponding to the O-H stretching of the carboxylic

acid groups. A strong, sharp absorption band around 1700 cm⁻¹ would be indicative of the

C=O stretching of the carboxyl groups.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of the compound (292.03 g/mol ). The isotopic pattern of the molecular

ion would be characteristic of a molecule containing one iodine atom.

Reactivity and Applications
The reactivity of 2-iodoisophthalic acid is primarily governed by the interplay between the two

carboxylic acid groups and the carbon-iodine bond.

Reactivity Overview

Key Reactive Sites of 2-Iodoisophthalic Acid

Primary Reaction Pathways

Carboxylic Acid Groups

Coordination Chemistry
(MOF Synthesis)

 Act as Ligands

Carbon-Iodine Bond

Palladium-Catalyzed
Cross-Coupling Reactions

 Oxidative Addition

Click to download full resolution via product page

Caption: Reactivity map of 2-Iodoisophthalic Acid.
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The carboxylic acid functionalities can be deprotonated to form carboxylates, which are

excellent coordinating groups for metal ions. This property is extensively utilized in the

synthesis of metal-organic frameworks. The carbon-iodine bond is susceptible to cleavage and

can participate in a variety of cross-coupling reactions, making it a versatile precursor for the

synthesis of more complex molecules. The reactivity of aryl iodides in palladium-catalyzed

cross-coupling reactions is generally higher than that of the corresponding bromides and

chlorides due to the lower C-I bond dissociation energy, which facilitates the initial oxidative

addition step.[7]

Applications in Metal-Organic Frameworks (MOFs)
A primary application of 2-iodoisophthalic acid is as an organic linker in the synthesis of

MOFs.[8] MOFs are a class of porous crystalline materials constructed from metal ions or

clusters bridged by organic ligands. The choice of the organic linker is crucial in determining

the structure, porosity, and ultimately the properties of the resulting MOF.

2-Iodoisophthalic acid offers several advantages as a MOF linker:

Structural Diversity: The bent nature of the isophthalate linker, combined with the steric bulk

of the iodine atom, can lead to the formation of unique and complex MOF architectures.

Functionalization: The iodine atom provides a site for post-synthetic modification, allowing for

the introduction of other functional groups into the MOF structure.

Tuning of Properties: The presence of the heavy iodine atom can influence the photophysical

properties of the MOF, such as its luminescence.[9]

The use of isophthalic acid and its derivatives as linkers has been shown to be effective in

creating MOFs with applications in gas storage and catalysis.[10]

Role in Drug Discovery and Organic Synthesis
Aryl iodides are important intermediates in drug discovery and organic synthesis due to their

high reactivity in cross-coupling reactions such as Suzuki, Heck, and Sonogashira couplings.

While the direct application of 2-iodoisophthalic acid in drug molecules is not widely reported,

its derivatives, synthesized via reactions at the iodo position, could be valuable intermediates in

the synthesis of complex pharmaceutical compounds. The carboxylic acid groups can also be
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converted to other functional groups, such as amides or esters, further expanding its synthetic

utility.

Safety and Handling
2-Iodoisophthalic acid is classified as a hazardous substance and requires careful handling in

a laboratory setting.

Hazard Statements: H315 (Causes skin irritation) and H319 (Causes serious eye irritation).

[1]

Precautionary Statements: P264 (Wash hands thoroughly after handling), P280 (Wear

protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON

SKIN: Wash with plenty of water), and P305+P351+P338 (IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing).[1]

It is recommended to handle this compound in a well-ventilated fume hood while wearing

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by

the manufacturer.

Conclusion
2-Iodoisophthalic acid is a versatile and valuable chemical compound with significant

potential in materials science and organic synthesis. Its unique combination of a bulky, reactive

iodine atom and two coordinating carboxylic acid groups makes it an attractive building block

for the construction of novel metal-organic frameworks with tailored properties. While further

research is needed to fully explore its potential, particularly in the realm of drug discovery, the

foundational knowledge of its properties and reactivity provides a strong basis for future

innovation. As with any chemical reagent, a thorough understanding of its properties and

adherence to strict safety protocols are essential for its successful and safe application in the

laboratory.

References
PubChem. 2-Iodoisophthalic Acid. Available from: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1581505/docs?utm_src=pdf-body#2-iodoisophthalic-acid-a-comprehensive-technical-guide-for-researchers
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodoisophthalic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodoisophthalic-acid
https://www.benchchem.com/product/b1581505/docs?utm_src=pdf-body#2-iodoisophthalic-acid-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1581505/docs?utm_src=pdf-body#2-iodoisophthalic-acid-a-comprehensive-technical-guide-for-researchers
https://pubchem.ncbi.nlm.nih.gov/compound/320100
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Google Patents. Preparation method of 5-amino-2, 4, 6-triiodo isophthalic acid.

RSC Publishing. Effect of N-donor auxiliary ligands on the engineering of crystalline

architectures of a series of lead(ii) complexes with 5-amino-2,4,6-triiodoisophthalic acid.

Available from: [Link]

PubChemLite. 2-iodoisophthalic acid (C8H5IO4). Available from: [Link]

NP-MRD. 13C NMR Spectrum (1D, 252 MHz, D2O, predicted) (NP0000290). Available from:

[Link]

Google Patents. EP2243767A1 - Process for the iodination of aromatic compounds.

National Institute of Standards and Technology. Isophthalic acid - the NIST WebBook.

Available from: [Link]

PubChem. 5-Iodoisophthalic acid. Available from: [Link]

Google Patents. Preparation method of 5-amino-2, 4, 6-triiodo isophthalic acid.

MDPI. Lanthanide Heterometallic MOFs with 5-Iodosophthalate Linkers: Tuning of

Luminescent Properties by Varying of Metal Composition. Available from: [Link]

Google Patents. US3206504A - Process for purifying isophthalic acid.

Organic Syntheses Procedure. 2-Iodothiophene. Available from: [Link]

Semantic Scholar. Lanthanide Heterometallic MOFs with 5-Iodosophthalate Linkers: Tuning

of Luminescent Properties by Varying of Metal Composition. Available from: [Link]

ResearchGate. A 3D metal-organic framework with isophthalic acid linker for photocatalytic

properties. Available from: [Link]

Scholar. Purification of Isophthalic Acid. Product Quality Optimization and Identification of

Impurities. Available from: [Link]

PubMed Central. Coordination polymers of 5-substituted isophthalic acid. Available from:

[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2012/ce/c2ce06448a
https://www.benchchem.com/product/b1581505/docs?utm_src=pdf-body#2-iodoisophthalic-acid-a-comprehensive-technical-guide-for-researchers
https://pubchemlite.org/compound/2-iodoisophthalic_acid
https://www.np-mrd.org/spectra/main/NP0000290
https://webbook.nist.gov/cgi/cbook.cgi?ID=C121915&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/103988
https://www.mdpi.com/2304-6740/12/5/103
http://www.orgsyn.org/demo.aspx?prep=CV2P0351
https://www.semanticscholar.org/paper/Lanthanide-Heterometallic-MOFs-with-5-Linkers%3A-of-Bondarenko-Redkin/7e04b7f83b6e82811a0b3e6d1c9e8e2b8c9d0c6c
https://www.researchgate.net/publication/336496924_A_3D_metal-organic_framework_with_isophthalic_acid_linker_for_photocatalytic_properties
https://fenix.tecnico.ulisboa.pt/downloadFile/395139436123/tese.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4602200/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Chemistry Portal. Catalyzed Oxidative Cross-Coupling of Methyl Ketones and

Benzamidines Hydrochloride: A Facile Access to α-Ketoimides. Available from: [Link]

TSI Journals. Synthesis and absorption spectra of alkali clearable azo dyes of 5-

aminoisophthalic acid. Available from: [Link]

Doc Brown's Advanced Organic Chemistry Revision Notes. 1H proton nmr spectrum of 2-

iodobutane C4H9I CH3CHICH2CH3 low/high resolution analysis interpretation of chemical

shifts ppm spin spin line splitting H-1 sec-butyl iodide 1-H nmr explaining spin-spin coupling

for line splitting. Available from: [Link]

RSC Publishing. Visible-light-induced cross-coupling of aryl iodides with hydrazones via an

EDA-complex. Available from: [Link]

National Institute of Standards and Technology. Isophthalic acid - the NIST WebBook.

Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Iodoisophthalic Acid | C8H5IO4 | CID 320100 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2-​iodo isophthalic acid | Sigma-Aldrich [sigmaaldrich.com]

3. bocsci.com [bocsci.com]

4. 2-Iodoisophthalic Acid | 2902-65-0 [sigmaaldrich.com]

5. US3206504A - Process for purifying isophthalic acid - Google Patents
[patents.google.com]

6. scholar.tecnico.ulisboa.pt [scholar.tecnico.ulisboa.pt]

7. pdf.benchchem.com [pdf.benchchem.com]

8. researchgate.net [researchgate.net]

9. mdpi.com [mdpi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.organic-chemistry.org/abstracts/lit3/048.shtm
https://www.tsijournals.com/articles/synthesis-and-absorption-spectra-of-alkali-clearable-azo-dyes-of-5aminoisophthalic-acid.pdf
https://www.docbrown.info/page06/IR-Mass-NMR-spec/2iodobutane.htm
https://pubs.rsc.org/en/content/articlelanding/2020/cc/d0cc02728a
https://webbook.nist.gov/cgi/cbook.cgi?ID=C121915&Type=IR-SPEC&Index=1
https://www.benchchem.com/product/b1581505?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Iodoisophthalic-acid
https://www.sigmaaldrich.com/SG/en/search/2-%E2%80%8Biodo-isophthalic-acid?focus=products&page=1&perpage=30&sort=relevance&term=2-%E2%80%8Biodo%20isophthalic%20acid&type=product
https://www.bocsci.com/2-iodoisophthalic-acid-cas-2902-65-0-item-112675.html
https://www.sigmaaldrich.com/TW/zh/product/aladdinscientific/alnh9a9f2bf9?context=bbe
https://patents.google.com/patent/US3206504A/en
https://patents.google.com/patent/US3206504A/en
https://scholar.tecnico.ulisboa.pt/api/records/iUGNhv8wE-DUHp6rZgd1eek-L2vb23jc4WEV/file/89e8f9bc88d4ce0f7a92bb04553fb09a02ffc868abc4da53be30eeefaeceb528.pdf
https://pdf.benchchem.com/15221/A_Comparative_Guide_to_the_Reactivity_of_Iodo_and_Bromo_Benzamides_in_Cross_Coupling_Reactions.pdf
https://www.researchgate.net/publication/329985548_A_3D_metal-organic_framework_with_isophthalic_acid_linker_for_photocatalytic_properties
https://www.mdpi.com/2304-6740/13/5/154
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Coordination polymers of 5-substituted isophthalic acid - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [2-Iodoisophthalic Acid: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581505/docs#2-iodoisophthalic-acid-a-
comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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